Cas no 1428231-86-0 (Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester
• CAS No: 1428231-86-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5292349
• Update Time: 2025-10-31

Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester
• Tert-butyl (2-cyclobutyl-2-oxoethyl)carbamate

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-9(13)8-5-4-6-8/h8H,4-7H2,1-3H3,(H,12,14)
• InChI Key： PJSOKTVHVDWKTG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1CCC1)=O

Additional information on Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester (CAS No. 1428231-86-0): A Comprehensive Overview

Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester, identified by its CAS number 1428231-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its N-(2-cyclobutyl-2-oxoethyl) moiety and the presence of a 1,1-dimethylethyl ester group, contribute to its distinctive chemical properties and potential biological activities.

The synthesis of Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester involves a series of well-defined chemical transformations that highlight the importance of precise reaction conditions and catalyst selection. The process typically begins with the formation of the carbamate core through the reaction of an appropriate carboxylic acid derivative with an amine in the presence of a strong base. Subsequent functionalization steps introduce the 2-cyclobutyl-2-oxoethyl group and the 1,1-dimethylethyl ester moiety, which are critical for determining the compound's reactivity and stability.

In recent years, there has been growing interest in exploring the pharmacological potential of carbamate derivatives due to their ability to modulate various biological pathways. Research has demonstrated that carbamates can serve as effective intermediates in the synthesis of bioactive molecules with therapeutic applications. Specifically, studies have focused on their role in developing novel drugs targeting neurological disorders, inflammation, and metabolic diseases. The structural complexity of Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester makes it a promising candidate for further investigation in these areas.

The< strong>N-(2-cyclobutyl-2-oxoethyl) group in this compound contributes to its unique physicochemical properties, including solubility and metabolic stability. This feature is particularly important in drug design, as it can influence how the molecule interacts with biological targets and is processed within the body. Additionally, the< strong>1,1-dimethylethyl ester group provides additional stability against hydrolysis, which is crucial for maintaining the integrity of the compound during storage and administration.

The< strong>CAS No. 1428231-86-0 designation ensures that researchers can reliably identify and reference this compound in scientific literature and patents. This standardized identification system is essential for ensuring consistency across different laboratories and industries. Furthermore, the growing body of research on carbamate derivatives underscores the importance of having well-characterized compounds like this one available for further study.

In conclusion, Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-, 1,1-dimethylethyl ester represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.